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Compound of Interest

Compound Name: Norgestimate-d3

Cat. No.: B15599913

These application notes provide detailed procedures for the sample preparation of
norgestimate and its primary active metabolite, 17-deacetylnorgestimate, from human plasma
and serum for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS). Norgestimate-d3 is utilized as an internal standard to ensure accuracy and
precision. Three common sample preparation techniques are covered: Solid-Phase Extraction
(SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient method for sample cleanup and concentration, resulting
in clean extracts and high sensitivity.

Application Note: SPE for 17-deacetylnorgestimate

This protocol is designed for the extraction of 17-deacetylnorgestimate from human plasma,
yielding high recovery and minimal matrix effects, making it suitable for regulated bioanalysis
and pharmacokinetic studies.

Quantitative Data Summary
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Lower Limit of

Analyte Internal Standard Recovery (%) Quantification
(LLOQ)
17-
17-
] deacetylnorgestimate-  96.30[1] 20 pg/mL[1]
deacetylnorgestimate
dé
17-
deacetylnorgestimate- - 93.90[1]
deé

Experimental Protocol: SPE

Materials:

e Human plasma

» Norgestimate-d3 internal standard (IS) working solution
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (AR grade)

» Deionized water

e Oasis HLB SPE cartridges (1 cm3/30 mg)

Procedure:

e To 0.5 mL of human plasma, add 50 pyL of Norgestimate-d3 internal standard working
solution.

e Add 0.5 mL of 1% formic acid in water and vortex to mix.

» Condition the Oasis HLB SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of
deionized water.
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Load the sample mixture onto the conditioned SPE cartridge.

Wash the cartridge with 1.0 mL of deionized water followed by 1.0 mL of 20% acetonitrile in

water.
Elute the analytes with 1.0 mL of methanol.

The eluate is ready for injection into the LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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